Cas no 126826-64-0 (Benzenesulfonamide,4-methyl-N-[1-(1-piperidinyl)ethylidene]-)

• Product Name: Benzenesulfonamide,4-methyl-N-[1-(1-piperidinyl)ethylidene]-
• CAS No: 126826-64-0
• Molecular Formula: C₁₄H₂₀N₂O₂S
• Molecular Weight: 280.3858
• CID: 139994
• PubChem ID: 9587107

Benzenesulfonamide,4-methyl-N-[1-(1-piperidinyl)ethylidene]- Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-[1-(1-piperidinyl)ethylidene]-
• (NE)-4-methyl-N-(1-piperidin-1-ylethylidene)benzenesulfonamide
• SR-01000243935-1
• AKOS003293403
• 5-20-02-00441 (Beilstein Handbook Reference)
• CHEMBL3197041
• SMR000298781
• BRN 1317850
• Piperidine, 1-(1-(((4-methylphenyl)sulfonyl)imino)ethyl)-
• 1-(1-(((4-Methylphenyl)sulfonyl)imino)ethyl)piperidine
• NCGC00245642-01
• 126826-64-0
• SR-01000243935
• MLS000690052
• 4-methyl-N-[1-(1-piperidinyl)ethylidene]benzenesulfonamide

• InChIKey： RESSYQALSCBLIC-FYWRMAATSA-N
• Inchi： InChI=1S/C14H20N2O2S/c1-12-6-8-14(9-7-12)19(17,18)15-13(2)16-10-4-3-5-11-16/h6-9H,3-5,10-11H2,1-2H3/b15-13+
• SMILES： CC1=CC=C(S(/N=C(/N2CCCCC2)\C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 280.1247
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 280.12454906g/mol
• Heavy Atom Count: 19
• Complexity: 411
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 49.74